Cas no 61196-90-5 (Pyridine, 4-(2,2-diethyl-3,4-dihydro-5-phenyl-2H-pyrrol-3-yl)-)

• Product Name: Pyridine, 4-(2,2-diethyl-3,4-dihydro-5-phenyl-2H-pyrrol-3-yl)-
• CAS No: 61196-90-5
• MF: C₁₉H₂₂N₂
• MW: 278.391384601593
• CID: 488848
• PubChem ID: 12621356
• Update Time: 2025-04-19

Pyridine, 4-(2,2-diethyl-3,4-dihydro-5-phenyl-2H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(2,2-diethyl-3,4-dihydro-5-phenyl-2H-pyrrol-3-yl)-
• 4-(2,2-diethyl-5-phenyl-3,4-dihydropyrrol-3-yl)pyridine
• 4-(2,2-Diethyl-5-phenyl-3,4-dihydro-2H-pyrrol-3-yl)pyridine
• DTXSID90504628
• SCHEMBL11861796
• 61196-90-5

• Inchi： 1S/C19H22N2/c1-3-19(4-2)17(15-10-12-20-13-11-15)14-18(21-19)16-8-6-5-7-9-16/h5-13,17H,3-4,14H2,1-2H3
• InChI Key： VABXIPBWQHERMT-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CC=CC=2)CC(C2C=CN=CC=2)C1(CC)CC

Computed Properties

• Exact Mass: 278.17846
• Monoisotopic Mass: 278.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.25